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Compound of Interest

3,5-Dimethoxyphenylglyoxal
Compound Name:
hydrate

Cat. No. 82988162

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for 3,5-Dimethoxyphenylglyoxal hydrate. In the absence of a specific Safety
Data Sheet (SDS) for this compound, this document extrapolates critical safety information
from the available data on structurally similar compounds, namely 3,4-Dimethoxyphenylglyoxal
hydrate and 3,4,5-Trimethoxyphenylglyoxal hydrate. This information is intended to guide
laboratory practices and ensure the safety of all personnel.

Hazard Identification and Classification

Based on data from related compounds, 3,5-Dimethoxyphenylglyoxal hydrate should be
handled as a hazardous substance. The primary hazards identified are skin irritation, serious
eye irritation, and potential respiratory irritation. It may also be harmful if swallowed.

Table 1: GHS Hazard Classification (Based on Analogous Compounds)
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Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its safe
handling and storage. The following table summarizes the available data for related
compounds.

Table 2: Physical and Chemical Properties (Based on Analogous Compounds)
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Property Value Source Compound
3,4-Dimethoxyphenylglyoxal
Molecular Formula C10H120s5 yphenyigy
hydrate[2][4]
3,4-Dimethoxyphenylglyoxal
Molecular Weight 212.20 g/mol yphenyigly
hydrate[2]
] ] 3,4,5-Trimethoxyphenylglyoxal
Appearance Light brown powder solid
hydrate[3]
Melting Point 40-45°C /104 - 113 °F 3,5-Dimethoxyphenol[5]
. . 172 -175°C/341.6 - 347 °F ,
Boiling Point 3,5-Dimethoxyphenol[5]
@ 17 mmHg
- N 3,4,5-Trimethoxyphenylglyoxal
Stability Stable under normal conditions

hydrate[3]

Safe Handling and Storage

Adherence to proper handling and storage protocols is paramount to minimize exposure and

ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

Table 3: Recommended Personal Protective Equipment

Protection Type

Recommendation

Eye/Face Protection

Wear safety glasses with side-shields or

chemical goggles.[3]

Skin Protection

Handle with gloves. Dispose of contaminated

gloves after use. Wash and dry hands.[1]

Respiratory Protection

Use only outdoors or in a well-ventilated area. If

needed, use a NIOSH-approved respirator.[3]

Body Protection

Wear a lab coat or other protective clothing.[3]
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Handling Procedures

e Avoid contact with skin and eyes.[1]

Avoid formation of dust and aerosols.[1]

Provide appropriate exhaust ventilation at places where dust is formed.[1]

Do not eat, drink or smoke when using this product.[1]

Wash hands before breaks and at the end of the workday.[1]

Storage Conditions

o Keep container tightly closed in a dry and well-ventilated place.[3][5]

e Incompatible materials to avoid include bases, acid anhydrides, acid chlorides, and oxidizing
agents.[5]

First Aid Measures

In case of exposure, immediate and appropriate first aid is crucial.

Table 4: First Aid Measures
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Exposure Route First Aid Instructions

Call a POISON CENTER or doctor if you feel
If Swallowed unwell. Rinse mouth.[1] Never give anything by

mouth to an unconscious person.[1]

Wash with plenty of soap and water. If skin

_ irritation occurs: Get medical advice/attention.
If on Skin _ _ _
Take off contaminated clothing and wash it

before reuse.[1][3]

Remove person to fresh air and keep
If Inhaled comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[3]

Rinse cautiously with water for several minutes.
) Remove contact lenses, if present and easy to
Ifin Eyes : .y o :
do. Continue rinsing. If eye irritation persists:

Get medical advice/attention.[3][5]

Accidental Release and Disposal
Accidental Release Measures

» Use personal protective equipment.

Avoid dust formation.

Avoid breathing vapors, mist, or gas.[1]

Sweep up and shovel.

Keep in suitable, closed containers for disposal.[1]

Disposal Considerations

» Dispose of contents/container to an approved waste disposal plant.[1][3]

Experimental Protocols
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No specific experimental protocols for the safety assessment of 3,5-Dimethoxyphenylglyoxal
hydrate were found in the reviewed literature. Researchers should develop and validate their
own protocols in accordance with institutional and regulatory guidelines.

Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 3,5-
Dimethoxyphenylglyoxal hydrate, from initial assessment to final disposal.

Emergency Response

—————————————————— 14 Exposure First Aid

‘

Preparation Handling & Experimentation ‘ Post-Experiment

Hazard Identification Safe Handiing ) -
(Review SDS of Analogs) | RiskAssessment (Use PPE, Fume Hood) }—” ‘ l ’ o ‘ ’ Waste Collection ‘ ’ Waste Disposal ‘

1

Select Control Measures
(PPE, Ventilation)

Click to download full resolution via product page
Caption: Logical workflow for the safe handling of chemical substances.

Disclaimer: The information provided in this guide is based on data from structurally similar
compounds and should be used as a guideline. It is not a substitute for a compound-specific
Safety Data Sheet. All laboratory personnel should be trained in safe handling procedures and
have access to appropriate safety equipment. Always consult your institution's safety officer
and relevant regulatory guidelines before handling any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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